Cl-C6-PEG4-O-CH2COOH

• IUPAC Name: 2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• InChI: InChI=1S/C16H31ClO7/c17-5-3-1-2-4-6-20-7-8-21-9-10-22-11-12-23-13-14-24-15-16(18)19/h1-15H2,(H,18,19)
• InChI Key: JKRQJQUHILRKGV-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCl)CCOCCOCCOCCOCCOCC(=O)O
• Molecular Formula: C16H31ClO7
• Molecular Weight: 370.9 g/mol

Description

Cl-C6-PEG4-O-CH2COOH, also known as 21-chloro-3,6,9,12,15-pentaoxahenicosan-1-oic acid, is a compound with the chemical formula C16H31ClO7 and a molecular weight of 370.87 g/mol . This compound is a derivative of chloropropyl ether tetramer ethylene glycol ether methanoic acid and is commonly used as a PROTAC linker in the synthesis of chloroalkane-containing PROTACs (HaloPROTACs) . It is a colorless to light yellow liquid that is soluble in water and organic solvents .

Scientific Research Applications

Cl-C6-PEG4-O-CH2COOH has a wide range of scientific research applications, including:

Chemistry: It is used as a linker in the synthesis of PROTACs, which are molecules designed to degrade specific proteins within cells.

Biology: In biological research, it is used to study protein-protein interactions and the ubiquitin-proteasome system.

Medicine: This compound is utilized in drug discovery and development, particularly in the design of targeted therapies for various diseases.

Industry: It is employed in the development of new materials and nanotechnology applications.

Mechanism of Action

Cl-C6-PEG4-O-CH2COOH functions as a PROTAC linker, connecting two different ligands: one for an E3 ubiquitin ligase and the other for the target protein . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins. The linker facilitates the formation of a ternary complex, bringing the target protein and the E3 ligase into proximity, leading to ubiquitination and subsequent proteasomal degradation of the target protein .

Future Directions

Cl-C6-PEG4-O-CH2COOH is a promising compound in the field of medical research, drug-release, nanotechnology, and new materials research. Its use as a PROTAC linker in the synthesis of chloroalkane-containing PROTACs (HaloPROTACs) suggests potential applications in the development of new therapeutic strategies.

Biochemical Analysis

Biochemical Properties

Cl-C6-PEG4-O-CH2COOH plays a significant role in biochemical reactions. It is used in the study of ligand, polypeptide synthesis support, graft polymer compounds, new materials, and polyethylene glycol-modified functional coatings

Molecular Mechanism

It is known to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Preparation Methods

The preparation of Cl-C6-PEG4-O-CH2COOH typically involves chemical synthesis. . The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production .

Chemical Reactions Analysis

Cl-C6-PEG4-O-CH2COOH undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced to form different derivatives, depending on the reagents and conditions used.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Cl-C6-PEG4-O-CH2COOH is unique due to its specific structure and functionality as a PROTAC linker. Similar compounds include other PEG-based PROTAC linkers, such as:

Cl-C6-PEG3-O-CH2COOH: A similar compound with one less ethylene glycol unit.

Cl-C6-PEG5-O-CH2COOH: A similar compound with one more ethylene glycol unit.

These compounds share similar properties but differ in their length and flexibility, which can affect their performance in PROTAC synthesis and protein degradation efficiency .